Cas no 1485929-12-1 (1-(2-methyl-1,3-thiazol-4-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-methyl-1,3-thiazol-4-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 1485929-12-1
• MF: C₇H₉N₅S
• MW: 195.244858503342
• CID: 5746657
• PubChem ID: 65863766
• Update Time: 2023-11-24

1-(2-methyl-1,3-thiazol-4-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS015205180
• EN300-1108033
• 1-((2-Methylthiazol-4-yl)methyl)-1h-1,2,4-triazol-3-amine
• 1485929-12-1
• 1-[(2-methyl-1,3-thiazol-4-yl)methyl]-1H-1,2,4-triazol-3-amine
• CS-0284910
• 1H-1,2,4-Triazol-3-amine, 1-[(2-methyl-4-thiazolyl)methyl]-
• 1-(2-methyl-1,3-thiazol-4-yl)methyl-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C7H9N5S/c1-5-10-6(3-13-5)2-12-4-9-7(8)11-12/h3-4H,2H2,1H3,(H2,8,11)
• InChI Key： BLXADZSBIXYBSF-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CN1C=NC(N)=N1

Computed Properties

• Exact Mass: 195.05786648g/mol
• Monoisotopic Mass: 195.05786648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 97.9Ų

Experimental Properties

• Density: 1.58±0.1 g/cm3(Predicted)
• Boiling Point: 441.1±47.0 °C(Predicted)
• pka: 3.62±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles